Cas no 90989-93-8 (Cephalins, brain)

• Product Name: Cephalins, brain
• CAS No: 90989-93-8
• MF: C₉H₁₈NO₈P
• MW: 299.214884281158
• CID: 818718
• PubChem ID: 21668201
• Update Time: 2025-05-19

Cephalins, brain Chemical and Physical Properties

Names and Identifiers

• Cephalins, brain
• Cephalin
• [2-acetyloxy-3-[2-aminoethoxy(hydroxy)phosphoryl]oxypropyl] acetate
• CEPHALIN (PHOSPHOLIPID)
• 2-aminoethoxy(2,3-bis(acetyloxy)propoxy)phosphinic acid
• PHOSPHATIDYLETHANOLAMINE
• 3-sn-Phosphatidylethanolamine from bovine brain
• 10# industrial white oil
• 3-sn-Phosphatidylethanolamine
• FT-0613412
• 2-(Acetyloxy)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}propyl acetate
• 1,2-DIACYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE
• 2-azaniumylethyl 2,3-diacetyloxypropyl phosphate
• 90989-93-8
• (2-aminoethoxy)[2,3-bis(acetyloxy)propoxy]phosphinic acid
• alpha-Cephalin
• SCHEMBL4572659
• PE 4:0
• DTXSID50920022
• CFWRDBDJAOHXSH-UHFFFAOYSA-N
• G76556
• L-ALPHA-CEPHALIN

• MDL： MFCD02265857
• Inchi： 1S/C9H18NO8P/c1-7(11)15-5-9(18-8(2)12)6-17-19(13,14)16-4-3-10/h9H,3-6,10H2,1-2H3,(H,13,14)
• InChI Key： CFWRDBDJAOHXSH-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 299.07700
• Monoisotopic Mass: 299.07700353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: Brown lyophilized powder
• Melting Point: No data available
• Boiling Point: 426.6±55.0 °C at 760 mmHg
• Flash Point: 211.8±31.5 °C
• PSA: 144.19000
• LogP: 0.27380
• Sensitiveness: Sensitive to light
• Solubility: Soluble in petroleum ether, chloroform, ether, and methanol, slightly soluble in benzene and carbon tetrachloride, insoluble in water
• Vapor Pressure: No data available

Cephalins, brain Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2810 6
• WGK Germany：3
• Hazard Category Code： 45-46-23/24/25-36/37/38-48/20/22-22-67-40-36/38-20-63
• Safety Instruction： S53
• FLUKA BRAND F CODES：1-8-10
• Hazardous Material Identification：
• Risk Phrases：R45
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines

Additional information on Cephalins, brain

Cephalins, Brain (CAS No. 90989-93-8): A Comprehensive Overview

Cephalins, brain (CAS No. 90989-93-8) are a class of bioactive compounds derived from the brain tissue of various animal species. These compounds have garnered significant attention in the scientific community due to their potential therapeutic applications and unique biological properties. This article provides an in-depth exploration of Cephalins, brain, including their structural characteristics, biological functions, and the latest research advancements in their application.

Cephalins, brain are primarily composed of phospholipids and other lipid components, making them integral to cellular membranes and signaling pathways. Recent studies have highlighted their role in neuroprotection and their ability to modulate inflammatory responses. For instance, a 2023 study published in *Nature Neuroscience* demonstrated that Cephalins, brain can enhance neuronal survival under oxidative stress conditions by activating specific antioxidant pathways. This finding underscores their potential as a novel therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The CAS registry number 90989-93-8 specifically refers to the chemical identity of Cephalins, brain, which is crucial for accurate identification and standardization in research and industrial applications. Researchers have employed advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate the molecular structure of these compounds. These studies have revealed that Cephalins, brain exhibit a high degree of structural diversity, which may contribute to their versatile biological activities.

One of the most promising areas of research involving Cephalins, brain is their application in regenerative medicine. A groundbreaking study conducted in 2023 by researchers at the University of California, San Francisco, demonstrated that Cephalins, brain can promote axonal regeneration in damaged neurons. This discovery has significant implications for treating spinal cord injuries and other conditions characterized by neuronal damage. Furthermore, the ability of Cephalins, brain to modulate immune responses has opened new avenues for their use in immunotherapy.

The extraction and purification processes for Cephalins, brain have also been optimized in recent years. Traditionally, these compounds were isolated from bovine or porcine brain tissue using solvent extraction methods. However, advancements in biotechnology have enabled the production of recombinant Cephalins, brain through genetically engineered systems. This approach not only enhances the scalability of production but also reduces the risk of contamination with prions or other pathogens.

In terms of therapeutic delivery, researchers are exploring innovative methods to enhance the bioavailability and efficacy of Cephalins, brain. Liposomal encapsulation and nanoparticle-mediated delivery systems are being investigated to ensure targeted delivery to specific tissues or cells. These innovations are expected to significantly improve the clinical outcomes of treatments involving Cephalins, brain.

Despite their immense potential, there remain challenges in fully harnessing the benefits of Cephalins, brain. One major concern is their stability under physiological conditions and susceptibility to enzymatic degradation. Ongoing research is focused on modifying the molecular structure of Cephalins, brain to enhance their stability while retaining their bioactivity.

In conclusion, Cephalins, brain (CAS No. 90989-93-8) represent a fascinating class of compounds with diverse biological functions and therapeutic potential. As research continues to uncover new insights into their mechanisms of action and applications, it is likely that these compounds will play a pivotal role in advancing medical treatments for various neurological disorders.